Cas no 59960-79-1 (2-bromo-4-methylpentanoyl chloride)

• Product Name: 2-bromo-4-methylpentanoyl chloride
• CAS No: 59960-79-1
• MF: C₆H₁₀BrClO
• MW: 213.500000476837
• MDL: MFCD00045223
• CID: 336671
• PubChem ID: 13520365
• Update Time: 2025-04-19

2-bromo-4-methylpentanoyl chloride Chemical and Physical Properties

Names and Identifiers

• Pentanoyl chloride, 2-bromo-4-methyl-
• 2-bromo-4-methylpentanoyl chloride
• DTXSID40542838
• IQGRVWSONWFJJD-UHFFFAOYSA-N
• (+/-)-2-bromo-4-methyl-pentanoyl chloride
• SCHEMBL7144621
• 2-Bromo-4-methylpentanoylchloride
• EN300-215873
• 59960-79-1

• MDL： MFCD00045223
• Inchi： 1S/C6H10BrClO/c1-4(2)3-5(7)6(8)9/h4-5H,3H2,1-2H3
• InChI Key： IQGRVWSONWFJJD-UHFFFAOYSA-N
• SMILES： BrC(C(=O)Cl)CC(C)C

Computed Properties

• Exact Mass: 211.9604
• Monoisotopic Mass: 211.96036g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 103
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07